1,2-Ethanedithiol 1,2-Ethanedithiol 1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
Brand Name: Vulcanchem
CAS No.: 540-63-6
VCID: VC0043112
InChI: InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
SMILES: C(CS)S
Molecular Formula: C2H6S2
Molecular Weight: 94.2 g/mol

1,2-Ethanedithiol

CAS No.: 540-63-6

Reference Standards

VCID: VC0043112

Molecular Formula: C2H6S2

Molecular Weight: 94.2 g/mol

1,2-Ethanedithiol - 540-63-6

CAS No. 540-63-6
Product Name 1,2-Ethanedithiol
Molecular Formula C2H6S2
Molecular Weight 94.2 g/mol
IUPAC Name ethane-1,2-dithiol
Standard InChI InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
Standard InChIKey VYMPLPIFKRHAAC-UHFFFAOYSA-N
SMILES C(CS)S
Canonical SMILES C(CS)S
Boiling Point 146.0 °C
146 °C at 760 mm Hg
Colorform Liquid
Density 1.123 at 23.5 °C
Melting Point -41.2 °C
-41.2°C
Physical Description Liquid
Description 1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
Solubility Freely soluble in alkalies
Soluble in ethanol, ether, acetone, and benzene; slightly soluble in alkali.
Soluble in oxygenated solvents
In water, 1.12X10+4 mg/L at 25 °C (est)
Synonyms 1,2-Dimercaptoethane; 1,2-Dithioethane; 1,2-Dithiolethane; 1,2-Ethylenedithiol; 2-Mercaptoethanethiol; Dithioethylene glycol; Dithioglycol; Ethylene dimercaptan; Ethylene dithioglycol; Ethylene glycol, dithio-; Ethylenedithiol; NSC 60481; a-Ethylene
Vapor Pressure 5.61 mmHg
5.61 mm Hg at 25 °C /Extrapolated/
PubChem Compound 10902
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator